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Compound of Interest

Compound Name: Disulfurous acid

Cat. No.: B1196436 Get Quote

A Comparative Analysis of Disulfurous Acid and Sulfuric Acid for Researchers and Drug

Development Professionals

This guide provides an objective comparison of disulfurous acid and sulfuric acid, focusing on

their chemical properties, stability, reactivity, and applications. The information is intended for

researchers, scientists, and professionals in drug development, with supporting data and

experimental methodologies presented for clarity and practical application.

Fundamental Chemical and Physical Properties
Disulfurous acid and sulfuric acid, while both oxoacids of sulfur, exhibit significant differences

in their fundamental properties, stemming from their distinct molecular structures.
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Property Disulfurous Acid Sulfuric Acid

Chemical Formula H₂S₂O₅ H₂SO₄

Molar Mass 146.14 g/mol [1][2] 98.08 g/mol [3][4]

Structure

Contains two directly linked

sulfur atoms with different

oxidation states (+5 and +3).

The structure is

HO−S(=O)₂−S(=O)−OH.[1][5]

[6]

A central sulfur atom in a +6

oxidation state is tetrahedrally

bonded to two hydroxyl groups

and two oxygen atoms.[4][7][8]

Acidity (pKa) Weak Acid Strong Acid

pKa₁ ≈ 1.81 (for the related

sulfurous acid)[9]
pKa₁ ≈ -3[3]

pKa₂ (not well-defined) pKa₂ ≈ 2[3]

Stability

Unstable, considered a

"phantom acid" that does not

exist in a free state. It is

present in equilibrium in

aqueous solutions of sulfur

dioxide.[1][5][6][10]

Highly stable, hygroscopic,

and can be isolated as a pure,

viscous liquid.[3][7][11]

Physical State
Only exists in aqueous

solution.[1][5]

Colorless, odorless, oily liquid.

[3][7]

Molecular Structure and Formation
The distinct structures of these acids dictate their chemical behavior. Sulfuric acid's

symmetrical, high-oxidation-state structure contributes to its stability and strength. Disulfurous
acid's S-S bond and mixed oxidation states are key to its instability and reducing properties.
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Disulfurous Acid Equilibrium

Sulfuric Acid Formation

2SO₂ (Sulfur Dioxide)

H₂S₂O₅ (Disulfurous Acid)
Equilibrium

H₂O (Water)

SO₃ (Sulfur Trioxide)

H₂SO₄ (Sulfuric Acid)

H₂O (Water)

Disulfurous Acid Sulfuric Acid

Comparative Reactivity

H₂S₂O₅ H₂SO₄

Reducing Agent Preservative (Antioxidant) Strong Oxidizing Agent Powerful Dehydrating Agent Strong Acid Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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